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Compound of Interest

Compound Name: TVB-2640

Cat. No.: B1150167 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of the

FASN inhibitor, TVB-2640.

For researchers and drug development professionals, ensuring the safe and compliant disposal

of investigational compounds like TVB-2640 is a critical component of laboratory operations.

While specific disposal instructions for TVB-2640 are not extensively detailed in publicly

available literature, a comprehensive approach based on its known chemical properties and

standard laboratory safety protocols can ensure responsible waste management.

Key Properties of TVB-2640
A summary of the physicochemical properties of TVB-2640 is provided below to inform

handling and disposal decisions.

Property Value

Molecular Formula C27H29N5O

Molecular Weight 439.563 g/mol [1]

Appearance Solid Powder[1]

Solubility >500 mM in DMSO (>220 mg/mL)[1]

CAS Number 1399177-37-7
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**Hazard Assessment
According to the Safety Data Sheet (SDS), TVB-2640 is not classified as a hazardous

substance under the Globally Harmonized System (GHS). It has no listed hazard pictograms,

signal words, or hazard statements. The NFPA ratings for health, fire, and reactivity are all 0.

Chemical Stability and Reactivity:

Reactivity: No hazardous reactions are known.

Chemical Stability: The product is stable under recommended storage conditions.

Hazardous Decomposition Products: No dangerous decomposition products are known.

Despite its non-hazardous classification, it is imperative to handle TVB-2640 with the standard

precautions for any research chemical.

Step-by-Step Disposal Procedures
The following procedures provide a general framework for the disposal of TVB-2640. Always

consult and adhere to your institution's specific Environmental Health and Safety (EHS)

guidelines and local regulations.

1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired TVB-2640 powder in a clearly labeled, sealed

container.

Liquid Waste: Solutions containing TVB-2640 should be collected in a designated, leak-proof

waste container compatible with the solvents used (e.g., DMSO). Do not mix with other

incompatible waste streams.

Contaminated Materials: Any materials that have come into contact with TVB-2640, such as

personal protective equipment (PPE), pipette tips, and culture plates, should be considered

chemical waste.

2. Container Labeling:
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All waste containers must be accurately and clearly labeled.

The label should include:

The words "Hazardous Waste" or "Chemical Waste" as per your institution's policy.

The full chemical name: "TVB-2640 (Denifanstat)".

The concentration and solvent(s) for liquid waste.

An approximate amount of the waste.

The date of accumulation.

3. Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed except when adding waste.

Follow the storage temperature guidelines for the compound, which is typically -20°C for the

solid powder.[1][2][3]

4. Final Disposal:

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Do not attempt to dispose of TVB-2640 down the drain or in regular trash.

Provide the EHS team with all necessary information about the waste stream.

Experimental Protocols and Workflows
While specific experimental protocols for the disposal of TVB-2640 are not available, the logical

workflow for its handling and disposal can be visualized.
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Preparation & Use

Waste Generation & Segregation

Disposal Pathway

Receive/Synthesize TVB-2640

Store at -20°C

Prepare Solutions (e.g., in DMSO)

Use in Experiment

Unused/Expired Solid TVB-2640 TVB-2640 Solutions Contaminated Labware & PPE

Collect in Labeled Solid Waste Container Collect in Labeled Liquid Waste Container Collect in Labeled Sharps/Contaminated Waste Container

Store in Satellite Accumulation Area
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Final Disposal by Certified Vendor
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Workflow for the Safe Disposal of TVB-2640 Waste.
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This guide provides a foundational understanding of the procedures for the proper disposal of

TVB-2640. By adhering to these guidelines and consulting with your institutional safety office,

you can ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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